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Compound Overview and Handling

Kobe2602 (CAS 454453-49-7) is a cell-permeable small molecule that directly inhibits Ras-GTP by binding

to its surface pockets, blocking interactions with effector proteins like c-Raf-1. This makes it a valuable tool

for studying Ras-driven cancers [1] [2].

Key Specifications

Property

Specification

Chemical Name

Molecular

Formula

Molecular Weight

Purity

Physical Form

Solubility

Storage

2-[2,6-Dinitro-4-(trifluoromethyl)phenyl]-N-(4-
fluorophenyl)hydrazinecarbothioamide [3]

C14HoFaNsOa4S [3] [4]

419.31 g/mol [3] [4]
>98% [3] [4]

Light yellow solid [3]
15 mg/mL in DMSO [3]

-20°C [3] [4]
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Property Specification

Shipping Ambient temperature [3]
Safety Information Kobe2602 is classified as a dangerous good. Its hazard statements include H315
(Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation)

[4]. Researchers should handle the compound with appropriate personal protective equipment (PPE) and

refer to the product's Safety Data Sheet (SDS) before use.

Experimental Application & Protocols

Kobe2602 is used to inhibit Ras signaling in various cell-based and biochemical assays. Here is a

summarized experimental workflow:
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Detailed Protocols for Key Experiments

1. Inhibition of Ras-Raf Interaction in Cells This protocol assesses Kobe2602's ability to disrupt the Ras-

Raf complex within a cellular environment [1].

e Cell Line: NIH 3T3 cells expressing oncogenic H-RasG12V.

e Treatment: Culture cells and treat with Kobe2602. Effective concentrations cited in literature are 2
MM and 20 pM, showing a dose-dependent effect [1].

¢ Analysis: After treatment, perform immunoprecipitation using an anti-H-Ras antibody. Detect
associated c-Raf-1 protein via Western blotting. A successful inhibition will show a reduction in co-
precipitated c-Raf-1.
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2. Inhibition of Anchorage-Independent Growth (Soft Agar Assay) This assay tests the compound's

efficacy in reversing the transformed phenotype of cancer cells [1].

e Cell Line: H-rasG12V-transformed NIH 3T3 cells.
¢ Treatment: Embed cells in soft agar culture medium containing a titration of Kobe2602. The reported

IC50 is approximately 1.4 uM [1].
e Analysis: Incubate cells for 1-3 weeks. Count the number of colonies formed. Efficacy is calculated

as the concentration that reduces colony formation by 50% (IC50).

3. Analysis of Downstream Signaling Pathways This protocol measures the effect of Kobe2602 on key Ras

effector pathways [1].

e Cell Line: NIH 3T3 cells transiently expressing H-RasG12V.

e Treatment: Treat cells with 20 pM Kobe2602.

¢ Analysis: Perform Western blotting on cell lysates using antibodies against:
o Phospho-MEK and Phospho-ERK (for MAPK pathway)

o Phospho-Akt (for PI3K pathway)
o Active RalA (RalA-GTP) (for RalGDS pathway) Effective inhibition is indicated by reduced levels

of these active, phosphorylated proteins.

Mechanism of Action: Ras Signaling Pathway

The diagram below illustrates how Kobe2602 interacts with the Ras signaling cascade. Kobe2602 binds to a

surface pocket on GTP-bound Ras, preventing it from interacting with its effectors [1] [2].

© 2026 Smolecule. All rights reserved. a4/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3657810/
https://www.smolecule.com/products/s548386?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3657810/
https://www.smolecule.com/products/s548386?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3657810/
https://www.smolecule.com/products/s548386?utm_src=pdf-body
https://www.smolecule.com/products/s548386?utm_src=pdf-body
https://www.smolecule.com/products/s548386?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3657810/
https://www.rcsb.org/structure/2LWI
https://www.smolecule.com/products/s548386?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

Receptor Tyrosine

Kinase (RTK)

Activates
GEF (e.g., SOS)

Promotes GDP/GTP
exchange

Ras-GDP

(Inactive) Kobe2602

Inhibited Ras Effectors (e.g., CRAF)

Downstream Signaling
(P-MEK, P-ERK, P-Akt)

Cell Proliferation
Survival

Click to download full resolution via product page

Frequently Asked Questions

© 2026 Smolecule. All rights reserved. 5/7 Tech Support


https://www.smolecule.com/products/s548386?utm_src=pdf-body-img
https://www.smolecule.com/products/s548386?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Q1: What is the recommended solvent for preparing a Kobe2602 stock solution? Al: DMSO is the
recommended solvent. A stock solution can be prepared at 15 mg/mL (approximately 35.8 mM) [3]. This

stock should be aliquoted and stored at -20°C to avoid freeze-thaw cycles.

Q2: Does Kobe2602 directly inhibit Raf kinase? A2: No. Evidence indicates that Kobe2602 does not
inhibit the kinase activity of c-Raf-1 in vitro. Its primary mechanism is to block the upstream interaction

between active Ras and the Raf protein [1].

Q3: What are the main hazards associated with handling Kobe2602? A3: Based on its GHS
classification, Kobe2602 can cause skin and eye irritation and may cause respiratory irritation. Always
consult the SDS, wear appropriate PPE (lab coat, gloves, safety glasses), and handle the compound in a well-

ventilated area or fume hood [4].

Q4: Is Kobe2602 effective in vivo? A4: Yes, research indicates that Kobe2602 exhibits antitumor activity
in a xenograft model of human colon carcinoma (SW480 cells carrying K-rasG12V) when administered

orally [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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